Cas no 519186-55-1 (N-Carboxylate-6-acetyloxy Melatonin Ethyl Ester)

• Product Name: N-Carboxylate-6-acetyloxy Melatonin Ethyl Ester
• CAS No: 519186-55-1
• MF: C₁₈H₂₂N₂O₆
• MW: 362.377085208893
• CID: 1060256
• PubChem ID: 11187587
• Update Time: 2025-05-19

N-Carboxylate-6-acetyloxy Melatonin Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• N-Carboxylate-6-acetyloxy Melatonin Ethyl Ester
• 3-[2-(AcetylaMino)ethyl]-5-Methoxy-6-acetyloxy-1H-indole-1-carboxylic Acid Ethyl Ester
• ethyl 3-(2-acetamidoethyl)-6-acetyloxy-5-methoxyindole-1-carboxylate
• AGN-PC-0NHC6D
• DTXSID60458169
• 519186-55-1

• Inchi： 1S/C18H22N2O6/c1-5-25-18(23)20-10-13(6-7-19-11(2)21)14-8-16(24-4)17(9-15(14)20)26-12(3)22/h8-10H,5-7H2,1-4H3,(H,19,21)
• InChI Key： CAQVWXISGZMXAI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)C(=CN2C(=O)OCC)CCNC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 362.14800
• Monoisotopic Mass: 362.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 99.35000
• LogP: 3.09870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on N-Carboxylate-6-acetyloxy Melatonin Ethyl Ester

Introduction to N-Carboxylate-6-acetyloxy Melatonin Ethyl Ester (CAS No. 519186-55-1)

N-Carboxylate-6-acetyloxy Melatonin Ethyl Ester, a compound with the chemical identifier CAS No. 519186-55-1, represents a significant advancement in the field of chronobiology and neuropharmacology. This compound, characterized by its unique structural and functional properties, has garnered considerable attention from researchers worldwide due to its potential applications in treating various physiological and psychological disorders.

The molecular structure of N-Carboxylate-6-acetyloxy Melatonin Ethyl Ester incorporates key functional groups that contribute to its biological activity. Specifically, the presence of an acetyloxy group at the 6-position and a carboxylate moiety at the N-position enhances its interaction with biological targets, particularly those involved in the regulation of circadian rhythms. This structural design allows the compound to exhibit both melatonin-like and acetylcholine-mimicking activities, making it a promising candidate for therapeutic intervention.

Recent studies have highlighted the compound's potential in managing sleep disorders, such as insomnia and jet lag. Melatonin, a hormone naturally produced by the pineal gland, plays a crucial role in regulating sleep-wake cycles. The derivative N-Carboxylate-6-acetyloxy Melatonin Ethyl Ester has been shown to potentiate melatonin's effects by enhancing its binding affinity to melatonin receptors (MT1 and MT2) while also modulating acetylcholine receptors, which are involved in cognitive functions and arousal.

In addition to its sleep-regulating properties, this compound has shown promise in alleviating symptoms associated with mood disorders. Emerging research indicates that N-Carboxylate-6-acetyloxy Melatonin Ethyl Ester may influence serotonin pathways, contributing to its anxiolytic effects. This dual action on both melatonin and acetylcholine systems makes it a versatile therapeutic agent for conditions such as depression and anxiety.

The synthesis of N-Carboxylate-6-acetyloxy Melatonin Ethyl Ester involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The carboxylate group introduces additional reactivity, allowing for further derivatization if needed. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, are employed to achieve the desired molecular architecture.

Pharmacokinetic studies have revealed that N-Carboxylate-6-acetyloxy Melatonin Ethyl Ester exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its bioavailability is enhanced by the ethyl ester moiety, which improves solubility and permeability across biological membranes. Preliminary toxicological assessments have shown minimal adverse effects at therapeutic doses, suggesting a high safety profile.

The clinical potential of this compound is further supported by its ability to cross the blood-brain barrier (BBB), allowing it to exert central nervous system (CNS) effects directly. This property is particularly advantageous for treating neurological disorders where peripheral administration of drugs may be less effective. Research is ongoing to explore its efficacy in conditions such as Alzheimer's disease and Parkinson's disease, where modulation of circadian rhythms and neurotransmitter systems is critical.

Emerging evidence also suggests that N-Carboxylate-6-acetyloxy Melatonin Ethyl Ester may have immunomodulatory effects. Studies indicate that melatonin derivatives can influence immune cell function by interacting with receptors like MT1 and MT2. This opens up new avenues for treating autoimmune diseases and chronic inflammation conditions where dysregulation of circadian rhythms plays a significant role.

The development of novel drug candidates like N-Carboxylate-6-acetyloxy Melatonin Ethyl Ester relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. Advances in computational chemistry and molecular modeling have accelerated the discovery process by enabling rapid screening of potential drug candidates based on their structural features. High-throughput screening techniques combined with machine learning algorithms have further streamlined the identification of lead compounds with desired pharmacological properties.

In conclusion, N-Carboxylate-6-acetyloxy Melatonin Ethyl Ester represents a significant advancement in the field of chronobiology and neuropharmacology. Its unique structural features and multifaceted biological activities make it a promising therapeutic agent for treating sleep disorders, mood disorders, neurological conditions, and potentially even immune-related diseases. Continued research and clinical trials are essential to fully elucidate its therapeutic potential and optimize its use in patient care.